Cas no 1519975-06-4 (Cycloheptanone, 2-(3-fluoro-5-methylphenyl)-)

• Product Name: Cycloheptanone, 2-(3-fluoro-5-methylphenyl)-
• CAS No: 1519975-06-4
• MF: C₁₄H₁₇FO
• MW: 220.282587766647
• CID: 6066101
• PubChem ID: 79705167
• Update Time: 2025-05-24

Cycloheptanone, 2-(3-fluoro-5-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Cycloheptanone, 2-(3-fluoro-5-methylphenyl)-
• 2-(3-Fluoro-5-methylphenyl)cycloheptan-1-one
• 1519975-06-4
• CS-0348518
• EN300-1153132
• AKOS018262393

• Inchi： 1S/C14H17FO/c1-10-7-11(9-12(15)8-10)13-5-3-2-4-6-14(13)16/h7-9,13H,2-6H2,1H3
• InChI Key： WDONHAUODAVWLI-UHFFFAOYSA-N
• SMILES： C1(=O)CCCCCC1C1=CC(C)=CC(F)=C1

Computed Properties

• Exact Mass: 220.126343324g/mol
• Monoisotopic Mass: 220.126343324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.072±0.06 g/cm3(Predicted)
• Boiling Point: 324.4±42.0 °C(Predicted)

Additional information on Cycloheptanone, 2-(3-fluoro-5-methylphenyl)-

Cycloheptanone, 2-(3-fluoro-5-methylphenyl)-: A Comprehensive Overview

Cycloheptanone, 2-(3-fluoro-5-methylphenyl)-, also known by its CAS number 1519975-06-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of cycloheptanone, a seven-membered cyclic ketone, with a substituted phenyl group at the second position. The phenyl group is further substituted with a fluorine atom at the third position and a methyl group at the fifth position, making it a unique and versatile molecule.

The structure of Cycloheptanone, 2-(3-fluoro-5-methylphenyl)- combines the properties of both the cycloheptanone ring and the substituted phenyl group. The cycloheptanone ring contributes to the compound's ability to participate in various chemical reactions, such as nucleophilic additions and enolate formations. The substituted phenyl group, on the other hand, introduces electronic effects that can influence the reactivity and selectivity of these reactions. Recent studies have shown that this compound exhibits interesting electronic properties due to the electron-withdrawing fluorine atom and electron-donating methyl group on the phenyl ring.

One of the key areas of research involving CAS No. 1519975-06-4 is its application in organic synthesis. The compound serves as an intermediate in the synthesis of more complex molecules, particularly in drug discovery and agrochemical development. Its ability to undergo various transformations, such as Friedel-Crafts alkylation and acylation, makes it a valuable building block for constructing bioactive compounds. Recent advancements in catalytic methods have further enhanced its utility in asymmetric synthesis, enabling the production of enantiomerically enriched products.

In addition to its synthetic applications, Cycloheptanone, 2-(3-fluoro-5-methylphenyl)- has been studied for its potential in materials science. The compound's unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Researchers have explored its ability to form self-assembled monolayers and its compatibility with various polymer matrices. These studies have demonstrated that the compound can improve the electrical performance of organic devices while maintaining stability under operational conditions.

The synthesis of CAS No. 1519975-06-4 has also been a topic of interest in recent years. Traditional methods involve multi-step processes that often require harsh reaction conditions and expensive reagents. However, advancements in catalysis and green chemistry have led to more efficient and sustainable synthetic routes. For instance, researchers have developed metal-catalyzed cross-coupling reactions that enable the direct formation of the substituted phenyl group on the cycloheptanone ring under mild conditions. These methods not only reduce production costs but also minimize environmental impact.

Another area of research focuses on understanding the biological activity of Cycloheptanone, 2-(3-fluoro-5-methylphenyl)-. Studies have shown that this compound exhibits moderate antimicrobial activity against various bacterial and fungal strains. The presence of the fluorine atom on the phenyl ring is believed to contribute to this activity by enhancing lipophilicity and membrane permeability. Furthermore, preliminary results suggest that this compound may have potential as an anticancer agent due to its ability to inhibit specific enzyme activities associated with cancer cell proliferation.

In terms of safety and environmental impact, recent assessments have been conducted to evaluate the hazards associated with handling CAS No. 1519975-06-4. These studies indicate that while the compound is not acutely toxic under normal handling conditions, prolonged exposure may cause skin irritation or respiratory issues. Proper protective measures are recommended when working with this compound in laboratory settings or industrial applications.

Looking ahead, ongoing research continues to explore new applications for Cycloheptanone, 2-(3-fluoro-5-methylphenyl)-. Its unique combination of structural features makes it an ideal candidate for further exploration in areas such as drug delivery systems and advanced materials development. As technology advances and new methodologies emerge, this compound is expected to play an increasingly important role in both academic research and industrial applications.